Cas no 876-92-6 (1-Phenyl-1H-pyrazol-5(4H)-one)

• Product Name: 1-Phenyl-1H-pyrazol-5(4H)-one
• CAS No: 876-92-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 653461
• PubChem ID: 4351114
• Update Time: 2025-04-19

1-Phenyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazol-5(4H)-one
• 2-PHENYL-2H-PYRAZOLE-3(4H)-ONE
• 2-phenyl-4H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-
• 1-Phenyl-2-pyrazolin-5-one
• 1-Phenyl-5-pyrazolone

• MDL： MFCD00462194
• Inchi： 1S/C9H8N2O/c12-9-6-7-10-11(9)8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： FTCOWMWIZNVSPP-UHFFFAOYSA-N
• SMILES： O=C1CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118 ºC
• Boiling Point: 261.8±23.0 ºC (760 Torr),
• Flash Point: 112.1±22.6 ºC,
• Solubility: Slightly soluble (8.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones